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Introduction
23-Nor-6-oxopristimerol is a naturally occurring phenolic dinor-triterpene belonging to the

friedo-oleanane class.[1] First isolated from the bark of Kokoona zeylanica, this compound is a

member of the broader celastroloids, a group of secondary metabolites characteristic of the

Celastraceae family known for their diverse biological activities.[1][2] While research on this

specific molecule is limited, its structural similarity to other bioactive triterpenoids from this plant

family, such as pristimerin and celastrol, suggests potential for further investigation in drug

discovery and development. This technical guide provides a comprehensive overview of the

known physical and chemical properties of 23-Nor-6-oxopristimerol, details of its isolation,

and a discussion of the potential biological activities based on related compounds.

Physical and Chemical Properties
The physical and chemical properties of 23-Nor-6-oxopristimerol are summarized below. The

data is primarily derived from the initial isolation and characterization studies.
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Property Value Reference

Molecular Formula C₂₉H₃₈O₅ [1]

Molecular Weight 466.61 g/mol [1]

Appearance Amorphous solid [2]

CAS Number 118172-79-5 [1]

Table 1: Physical and Chemical Properties of 23-Nor-6-oxopristimerol

Spectral Data
Detailed spectral data is crucial for the identification and characterization of 23-Nor-6-
oxopristimerol. The following tables summarize the key spectral features as reported in the

literature.

Spectral Technique Key Absorptions/Signals

Infrared (IR)
3620-3218 cm⁻¹ (hydroxyl), 1708 cm⁻¹

(carbonyl)

Mass Spectrometry (MS) Molecular ion peak consistent with C₂₉H₃₈O₅

Table 2: Infrared and Mass Spectrometry Data for 23-Nor-6-oxopristimerol

1H NMR (CDCl₃) δ (ppm) 13C NMR (CDCl₃) δ (ppm)

Signals corresponding to methyl groups,

aromatic protons, and protons alpha to carbonyl

and hydroxyl groups.

Resonances indicative of a triterpenoid

skeleton, including methyl, methylene, methine,

and quaternary carbons, as well as signals for

carbonyl, aromatic, and hydroxyl-bearing

carbons.

Table 3: Summary of NMR Spectral Data for 23-Nor-6-oxopristimerol (Note: Detailed peak

assignments are not available in the readily accessible literature and would be found in the

original 1988 Phytochemistry publication by Gamlath et al.)
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Experimental Protocols
Isolation of 23-Nor-6-oxopristimerol
The isolation of 23-Nor-6-oxopristimerol was first described by Gamlath et al. from the bark of

Kokoona zeylanica. The general procedure involves solvent extraction followed by

chromatographic separation.
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Extraction

Chromatographic Separation

Dried Bark of Kokoona zeylanica

Solvent Extraction

Crude Extract

Column Chromatography

Collection of Fractions

Further Purification (e.g., TLC, HPLC)

23-Nor-6-oxopristimerol
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External Stimuli

Potential Target Signaling Pathways

Cellular Responses

Pro-inflammatory Stimuli / Stress

NF-κB Pathway MAPK Pathway

Inflammation Cell Proliferation Apoptosis

23-Nor-6-oxopristimerol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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